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Compound of Interest

Compound Name: Escaline (hydrochloride)

CAS No.: 3166-82-3

Cat. No.: B592906

Get Quote

Introduction & Pharmacological Rationale[1][2][3][4]
Escaline hydrochloride (3,5-dimethoxy-4-ethoxyphenethylamine HCl) is a psychoactive

phenethylamine and a structural analogue of mescaline.[1] Unlike tryptamine-based

psychedelics (e.g., psilocybin), phenethylamines possess a distinct binding profile and

metabolic stability that makes them unique tools for probing the 5-HT2A receptor (serotonin 2A

receptor).

While mescaline is the prototype of this class, Escaline exhibits higher potency and specific

affinity, making it a valuable ligand for studying Structure-Activity Relationships (SAR) and the

neurobiological underpinnings of hallucinogenic signaling.

Mechanism of Action
The primary behavioral effects of Escaline are mediated via partial agonism of the 5-HT2A

receptor. Activation of this G-protein-coupled receptor (GPCR) triggers a signaling cascade

involving
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proteins, leading to intracellular calcium mobilization and neuronal excitation, particularly in
Layer V pyramidal neurons of the prefrontal cortex.

Key Pharmacological Differentiators:

Potency: Escaline is approximately 2–3x more potent than mescaline in murine behavioral

assays (ED

~3.25 mg/kg vs. ~6.5 mg/kg for mescaline).

Selectivity: While primarily a 5-HT2A agonist, it also displays affinity for 5-HT2C receptors,

which can modulate the "head twitch" behavior (often dampening it at high doses).

Signaling Pathway Visualization
The following diagram illustrates the canonical signaling cascade activated by Escaline.
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Figure 1: Canonical Gq-mediated signaling pathway initiated by Escaline binding to 5-HT2A

receptors.[2]

Experimental Design Strategy
To ensure translational validity and reproducibility, the study must be designed to capture the

biphasic dose-response curve typical of serotonergic psychedelics.

Animal Model Selection
Species: Mouse (Mus musculus).

Strain: C57BL/6J (Standardized background; high sensitivity to 5-HT2A agonists).
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Sex: Male (Standard to avoid estrous cycle variability in preliminary screening, though

inclusion of females is recommended for comprehensive datasets).

Age: 8–12 weeks (Adult).

Dose Selection Rationale
Escaline follows an inverted-U (biphasic) dose-response function. Low doses may not reach

the threshold for behavioral expression, while supramaximal doses can recruit 5-HT2C

receptors or induce competing motor stereotypies that mask the specific response.

Group Dose (mg/kg) Rationale

Vehicle 0 Baseline control (Saline/PBS).

Low 0.5 - 1.0
Sub-threshold or threshold

dose to test sensitivity.

Medium 3.0 - 5.0
Target ED

range. Expected peak efficacy.

High 10.0
Maximal saturation; potential

onset of 5-HT2C dampening.

Antagonist 1.0 + M100907

Validation Control. Co-

administration with M100907

(0.1 mg/kg) to prove 5-HT2A

specificity.

Blinding and Randomization
Blinding: The observer scoring the behavior must be blinded to the treatment groups.

Randomization: Animals should be randomly assigned to treatment groups using a block

randomization method to account for time-of-day effects.

Detailed Protocols
Protocol A: Compound Preparation
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Escaline HCl is a salt and generally hydrophilic, but precision is required to ensure stability and

accurate dosing.

Materials:

Escaline Hydrochloride (Purity >98%)[3]

Sterile Phosphate Buffered Saline (PBS), pH 7.4

0.22 µm Syringe Filters (PES membrane)

Amber glass vials (Light sensitive)

Procedure:

Calculation: Calculate the required concentration based on a standard injection volume of 10

mL/kg.

Example: For a 5 mg/kg dose in a 25g mouse, you need 0.125 mg in 0.25 mL.

Concentration = 0.5 mg/mL.

Dissolution: Weigh Escaline HCl and dissolve in sterile PBS. Vortex for 30 seconds.

Note: If solubility is resistant, warm slightly to 37°C. Avoid sonication if possible to prevent

degradation, though Escaline is relatively stable.

Filtration: Pass the solution through a 0.22 µm syringe filter into a sterile amber vial to ensure

sterility.

Storage: Prepare fresh on the day of the experiment. Discard unused solution.

Protocol B: Head Twitch Response (HTR) Assay
The HTR is the "gold standard" behavioral proxy for 5-HT2A activation in rodents.[4][5] It is

defined as a rapid, paroxysmal rotational movement of the head and ears.

Experimental Workflow:
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Figure 2: Chronological workflow for the Head Twitch Response assay.

Step-by-Step Procedure:

Environment: Use a quiet room with dim lighting (approx. 20-40 lux). High stress or bright

light can inhibit HTR.
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Habituation: Place mice individually in clear Plexiglas cylinders (approx. 15 cm diameter) or

standard cages with fresh bedding for 30 minutes prior to injection.

Administration: Administer Escaline HCl via Intraperitoneal (IP) injection.

Technique: Lift the mouse by the scruff, exposing the abdomen. Inject into the lower right

quadrant to avoid the cecum.

Observation:

Start: Immediately after injection (T=0) or after a 10-minute absorption delay (preferred for

consistent peak measurement).

Duration: Record behavior for 20–30 minutes.

Method: Video recording is mandatory for re-verification.

Scoring Criteria:

A "Head Twitch" is a distinct, rhythmic, high-frequency rotation of the head.[5] It looks like

a "wet dog shake" but is confined mostly to the head/ears.

Exclusion: Do not count grooming behaviors or normal exploratory head turns.

Protocol C: Locomotor Activity (Secondary Control)
To ensure the HTR is not an artifact of general hyperactivity.

Setup: Use an Open Field box (40x40 cm) with infrared beam breaks or video tracking (e.g.,

EthoVision).

Timing: Can be run concurrently with HTR if the camera resolution allows, or as a separate

cohort.

Metric: Total distance traveled (cm) and velocity (cm/s).

Expectation: 5-HT2A agonists often cause a slight decrease or no change in locomotion at

psychedelic doses, distinguishing them from pure stimulants (like amphetamine) which
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drastically increase locomotion.

Data Analysis & Interpretation
Quantitative Output
Data should be tabulated to calculate the Mean ± SEM (Standard Error of the Mean).

Example Data Structure:

Treatment
Group

N
Mean HTR
Count (20 min)

SEM
P-Value (vs
Vehicle)

Vehicle 8 1.2 0.5 -

Escaline 1 mg/kg 8 8.5 1.2 <0.05

Escaline 3 mg/kg 8 24.0 2.1 <0.001

Escaline 10

mg/kg
8 18.5 2.8 <0.01

Escaline + Antag 8 2.0 0.8 n.s.

Statistical Methods
Normality Test: Shapiro-Wilk test to check distribution.

Primary Comparison: One-way ANOVA followed by Dunnett’s post-hoc test (comparing all

groups to Vehicle).

Antagonist Comparison: Student’s t-test between "Escaline Optimal Dose" and "Escaline +

Antagonist".

Interpretation of Results
Positive HTR: A statistically significant increase in head twitches compared to vehicle

confirms 5-HT2A agonist activity.
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Inverted-U: If the 10 mg/kg dose shows fewer twitches than the 3 mg/kg dose, this is

characteristic of phenethylamines (likely due to 5-HT2C recruitment or competing behaviors).

Blockade: Complete ablation of HTR by M100907 confirms the behavior is 5-HT2A

mediated, validating the study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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